Cas no 61899-44-3 (8-hydroxy-5,7-dimethoxy-2H-chromen-2-one)

• Product Name: 8-hydroxy-5,7-dimethoxy-2H-chromen-2-one
• CAS No: 61899-44-3
• MF: C₁₁H₁₀O₅
• MW: 222.194103717804
• CID: 1631987
• PubChem ID: 442134
• Update Time: 2025-04-21

8-hydroxy-5,7-dimethoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-hydroxy-5,7-dimethoxy-2H-chromen-2-one
• 8-hydroxy-5,7-dimethoxychromen-2-one
• 8-hydroxy-5,7-dimethoxy-chromen-2-one
• 5,7-dimethoxy-8-hydroxycoumarin
• 61899-44-3
• C09271
• CHEBI:6411
• Leptodactylone
• CHEMBL595334
• Q27107198
• DTXSID80331748
• AC1L9CAZ

• Inchi： 1S/C11H10O5/c1-14-7-5-8(15-2)10(13)11-6(7)3-4-9(12)16-11/h3-5,13H,1-2H3
• InChI Key： TUFLVKBJDSZLAW-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C(=CC(=C(C1=2)O)OC)OC)=O

Computed Properties

• Exact Mass: 222.0528
• Monoisotopic Mass: 222.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins